Cas no 57461-34-4 (L-Asparagine methyl ester hydrochloride)

L-Asparagine methyl ester hydrochloride is a derivative of the amino acid L-asparagine, modified with a methyl ester group and hydrochloride salt. This compound is primarily used in peptide synthesis and biochemical research, where it serves as a protected form of asparagine to prevent unwanted side reactions. The hydrochloride salt enhances solubility in aqueous and organic solvents, facilitating its incorporation into complex molecular structures. Its stability and high purity make it suitable for applications in pharmaceutical development and enzymatic studies. The esterification also allows for selective deprotection, enabling controlled modifications in synthetic pathways. This reagent is valued for its reliability in producing well-defined peptide sequences.
L-Asparagine methyl ester hydrochloride structure
57461-34-4 structure
Product Name:L-Asparagine methyl ester hydrochloride
CAS No:57461-34-4
MF:C5H11ClN2O3
MW:182.605440378189
MDL:MFCD01317794
CID:57138
PubChem ID:6453494
Update Time:2025-10-29

L-Asparagine methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

    • L-Asparagine methyl ester hydrochloride
    • (S)-Methyl-2,4-diamino-4-oxobutanoate hydrochloride
    • Methyl L-asparaginate monohydrochloride
    • L-Asparagine Methyl Ester Hcl
    • H-Asn-OMe · HCl
    • H-ASN-OME HCL
    • H-Asn-Ome.HCl
    • H-Asn-OMe•HCl
    • L-Asparagine methyl ester hydrochlorideH-ASN-OME-HCL
    • MDL： MFCD01317794
    • Inchi： 1S/C5H10N2O3.ClH/c1-10-5(9)3(6)2-4(7)8;/h3H,2,6H2,1H3,(H2,7,8);1H/t3-;/m0./s1
    • InChI Key： QOMQXHIJXUDQSS-DFWYDOINSA-N
    • SMILES： Cl.O(C)C([C@H](CC(N)=O)N)=O

Computed Properties

  • Exact Mass: 182.04600
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4

Experimental Properties

  • Color/Form: White to Yellow Solid
  • PSA: 95.41000
  • LogP: 0.56470

L-Asparagine methyl ester hydrochloride Security Information

L-Asparagine methyl ester hydrochloride Customs Data

  • HS CODE：2924199090
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

L-Asparagine methyl ester hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
011424-250mg
L-Asparagine methyl ester hydrochloride
 57461-34-4 95%
250mg
 ￡102.00 2022-03-01
Fluorochem
011424-1g
L-Asparagine methyl ester hydrochloride
 57461-34-4 95%
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 ￡255.00 2022-03-01
Fluorochem
011424-5g
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 ￡764.00 2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M113263-5g
L-Asparagine methyl ester hydrochloride
 57461-34-4 97%
5g
 ¥1422.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M113263-1g
L-Asparagine methyl ester hydrochloride
 57461-34-4 97%
1g
 ¥338.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M113263-25g
L-Asparagine methyl ester hydrochloride
 57461-34-4 97%
25g
 ¥3070.90 2023-09-02
AstaTech
66084-0.25/G
L-ASPARAGINE METHYL ESTER HCL
 57461-34-4 97%
0.25g
 $48 2023-09-16
AstaTech
66084-1/G
L-ASPARAGINE METHYL ESTER HCL
 57461-34-4 97%
1g
 $123 2023-09-16
AstaTech
66084-5/G
L-ASPARAGINE METHYL ESTER HCL
 57461-34-4 97%
5g
 $432 2023-09-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-LW986-50mg
L-Asparagine methyl ester hydrochloride
 57461-34-4 98%
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 65.0CNY 2021-07-14

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